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Compound of Interest

Compound Name: Diethyl butylmalonate

Cat. No.: B051932

Essential safety protocols and logistical information for the proper handling and disposal of
Diethyl butylmalonate are critical for ensuring a safe laboratory environment. This guide
provides clear, step-by-step procedures for researchers, scientists, and drug development
professionals. By adhering to these guidelines, you can minimize risks and build a strong
foundation of laboratory safety.

Diethyl butylmalonate is a combustible liquid that requires careful handling to prevent
exposure and ensure laboratory safety.[1][2] While it is not classified as a hazardous
substance, proper personal protective equipment (PPE) and adherence to safety protocols are
mandatory.[3]

Quantitative Data Summary

For quick reference, the following table summarizes the key quantitative data for Diethyl
butylmalonate.
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Property Value Source
CAS Number 133-08-4 [3]
Molecular Formula C11H2004 [41[5]
Molecular Weight 216.27 g/mol [4]
Appearance Colorless liquid [1][5]
Odor Odorless [1][5]
Boiling Point 235 - 240 °C (455 - 464 °F) [5]
Flash Point 93-94°C (199.4 - 201.2 °F) [2][3]
Density 0.983 g/mL at 25 °C [4]

Experimental Protocol: Safe Handling of Diethyl
Butylmalonate

This protocol outlines the essential steps for safely handling Diethyl butylmalonate in a
laboratory setting.

1. Engineering Controls:

e Work in a well-ventilated area.[1][2][3][4]

¢ Use a local exhaust ventilation system to minimize the inhalation of vapors.[6]
o Ensure a safety shower and eye wash station are readily accessible.[6]

2. Personal Protective Equipment (PPE):

e Eye and Face Protection: Wear chemical safety goggles or glasses with side-shields
conforming to EN166 or OSHA 29 CFR 1910.133 standards.[2][3][7]

» Hand Protection: Wear impervious chemical-resistant gloves.[3][4] Inspect gloves for any
damage before use and use proper glove removal techniques to avoid skin contact.[3][4]
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Body Protection: Wear appropriate protective clothing, such as a lab coat, to prevent skin
exposure.[3][5][7]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection is not required.[1][4][5] For large-scale operations, emergencies, or in situations
where ventilation is inadequate, use a NIOSH/MSHA or European Standard EN 136
approved respirator with an appropriate filter.[5]

. Handling and Storage:
Avoid contact with skin, eyes, and clothing.[3][6]

Keep away from heat, sparks, open flames, and other ignition sources.[1][2][8] No smoking
is permitted in the handling area.[1][2][8]

Store in a cool, dry, and well-ventilated place.[1][2][3][4]

Keep containers tightly closed when not in use.[2][3][4]

Incompatible materials to avoid include acids, bases, and reducing agents.[2]
. First Aid Measures:

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek medical attention.[3][4]

After Skin Contact: Immediately wash the affected area with soap and plenty of water.[3][4]
Remove contaminated clothing.[1][2] Get medical attention if irritation develops or persists.

[7]

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also
under the eyelids.[1][2] Seek medical attention.[1][2]

After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek medical attention.[3][4]

. Accidental Release Measures:
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» Ensure adequate ventilation.[3]
» Remove all sources of ignition.[1][2]

o Absorb the spill with an inert absorbent material such as sand, silica gel, or universal binder.

[11[2]
o Collect the absorbed material and place it in a suitable, closed container for disposal.[3][4]
e Do not let the chemical enter drains.[3]
6. Disposal:
o Dispose of the waste material in accordance with local, regional, and national regulations.
o Offer surplus and non-recyclable solutions to a licensed disposal company.[4]
o Contaminated packaging should be disposed of as unused product.[4]

Visualizing Safety Workflows

To further clarify the necessary procedures, the following diagrams illustrate the operational
workflow for handling Diethyl butylmalonate and the decision-making process for selecting
appropriate personal protective equipment.
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Operational Workflow for Handling Diethyl Butylmalonate

Preparation
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l

Ensure Engineering Controls are Functional
(Ventilation, Eyewash, Shower)

l

Select and Inspect PPE

Handling
4

Dispense Chemical in Ventilated Area

:

Keep Container Closed When Not in Use

Y
Keep Away from Ignition Sources

Post-HandIir}g & Disposal

Decontaminate Work Area

:

Properly Remove and Dispose of PPE

l

Dispose of Chemical Waste
(Consult Regulations)
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Caption: A flowchart illustrating the step-by-step process for safely handling Diethyl
butylmalonate.

PPE Selection Logic for Diethyl Butylmalonate

Handling Diethyl Butylmalonate

Risk Asses“?ment
Potential for Eye Splash? Potential for Skin Contact? Adequate Ventilation?

Yes Yes No Yes
Required PPE
Safety Goggles/Glasses Impervious Gloves . : S . .
with Side Shields & Lab Coat Respirator (if ventilation is inadequate) No Respiratory Protection Needed

Click to download full resolution via product page

Caption: A decision tree for selecting the appropriate PPE when handling Diethyl
butylmalonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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